3-Methyl-5-(2-methylphenyl)-1,2,4-oxadiazole

• IUPAC Name: 3-methyl-5-(2-methylphenyl)-1,2,4-oxadiazole
• InChI: InChI=1S/C10H10N2O/c1-7-5-3-4-6-9(7)10-11-8(2)12-13-10/h3-6H,1-2H3
• InChI Key: HTCZLPRRVGFOFM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C2=NC(=NO2)C
• Molecular Formula: C10H10N2O
• Molecular Weight: 174.20 g/mol

Description

3-Methyl-5-(2-methylphenyl)-1,2,4-oxadiazole, also known as MPO, is a heterocyclic organic compound. It is a derivative of oxadiazole and has been studied for its potential applications in various fields, including medicine and agriculture.

Scientific Research Applications

Corrosion Inhibition

• Corrosion and Biocorrosion Control : Oxadiazole derivatives, similar to 3-Methyl-5-(2-methylphenyl)-1,2,4-oxadiazole, have been investigated for their inhibitive properties on corrosion, biocorrosion, and scaling controls of metals in simulated cooling water systems. These compounds exhibit mixed type control of inhibition, effectively inhibiting both cathodic and anodic reactions, and have shown promise in protecting brass against corrosion and biocorrosion when combined with non-oxidizing biocides (Rochdi et al., 2014).

Antibacterial and Antifungal Activities

• Antimicrobial Properties : Certain 1,3,4-oxadiazole derivatives have demonstrated valuable biological effects, including antibacterial, antifungal, and anti-tubercular activities. These compounds, synthesized through various procedures, have shown remarkable activities against bacteria such as Staphylococcus aureus and Escherichia coli, highlighting their potential as antimicrobial agents (Jafari et al., 2017).

Energetic Materials

• Explosive Compounds : Derivatives of 3-Methyl-1,2,5-oxadiazole 2-oxide have been synthesized and characterized for their energetic properties. These compounds exhibit high thermal stability and have potential applications as melt-cast explosives due to their good detonation performances and acceptable sensitivity levels (Xu et al., 2018).

Luminescent Materials

• Delayed Luminescence : Carbazole-substituted 2-methyl-5-phenyl-1,3,4-oxadiazoles have been explored for their use in organic light-emitting diodes (OLEDs). These compounds exhibit blue-shifted fluorescence and are characterized by high external quantum efficiency and reduced efficiency rolloff at high current densities, making them suitable for application in OLEDs (Cooper et al., 2022).

Liquid Crystalline Properties

• Mesogenic Materials : Biphenyl-substituted 1,2,4-oxadiazole derivatives have been synthesized and characterized for their liquid crystalline properties. These materials exhibit phases such as smectic-A and chiral smectic-C, displaying ferroelectric polarization switching, which is essential for the development of advanced liquid crystal displays (Subrao et al., 2015).